Cas no 70137-93-8 (N-(4-chlorophenyl)methylquinazolin-4-amine)

N-(4-chlorophenyl)methylquinazolin-4-amine is a quinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chlorophenylmethyl group attached to the quinazoline core, which may enhance binding affinity and selectivity in biological systems. This compound is of interest due to its scaffold's versatility, often utilized in the development of kinase inhibitors and other therapeutic agents. The presence of the chloro substituent can influence electronic properties and metabolic stability, making it a valuable intermediate for structure-activity relationship studies. High-purity synthesis and well-characterized properties ensure reproducibility in research applications. Further exploration may reveal its utility in targeted drug discovery efforts.

N-(4-chlorophenyl)methylquinazolin-4-amine structure

70137-93-8 structure

Product Name:N-(4-chlorophenyl)methylquinazolin-4-amine

CAS No:70137-93-8

MF:C₁₅H₁₂ClN₃

MW:269.728881835938

MDL:MFCD11849174

CID:547643

PubChem ID:5328014

Update Time:2025-05-19

N-(4-chlorophenyl)methylquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-Quinazolinamine, N-[(4-chlorophenyl)methyl]-
- N-[(4-chlorophenyl)methyl]quinazolin-4-amine
- N-(4-chlorophenyl)methylquinazolin-4-amine
- EiM17-05194
- MFE
- BDBM3257
- Z126957826
- SCHEMBL9921507
- Oprea1_304802
- EN300-26440236
- SR-01000467805-1
- DTXSID90416136
- N-(4-chlorobenzyl)quinazolin-4-amine
- N-(4-chlorobenzyl)-4-quinazolinamine
- CCG-281735
- AKOS009047481
- CHEMBL117554
- SR-01000467805
- 4-(Benzylamino)quinazoline deriv. 8
- PD120941
- AO-022/43513619
- 70137-93-8
- N-(4-CHLOROBENZYL)-N-(4-QUINAZOLINYL)AMINE
- MDL： MFCD11849174
- Inchi： 1S/C15H12ClN3/c16-12-7-5-11(6-8-12)9-17-15-13-3-1-2-4-14(13)18-10-19-15/h1-8,10H,9H2,(H,17,18,19)
- InChI Key： BTRLSAYDVSPYCS-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)CNC1C2C=CC=CC=2N=CN=1

Computed Properties

Exact Mass: 269.07216
Monoisotopic Mass: 269.0719751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 37.8Å²

Experimental Properties

PSA: 37.81

N-(4-chlorophenyl)methylquinazolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26440236-0.05g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	95%	0.05g	$468.0	2024-06-18
Enamine	EN300-26440236-0.1g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	95%	0.1g	$490.0	2024-06-18
Enamine	EN300-26440236-0.25g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	95%	0.25g	$513.0	2024-06-18
Enamine	EN300-26440236-0.5g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	95%	0.5g	$535.0	2024-06-18
Enamine	EN300-26440236-1g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	90%	1g	$557.0	2023-09-14
Enamine	EN300-26440236-2.5g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	95%	2.5g	$1089.0	2024-06-18
Enamine	EN300-26440236-5g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	90%	5g	$1614.0	2023-09-14
Enamine	EN300-26440236-10g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	90%	10g	$2393.0	2023-09-14
Enamine	EN300-26440236-1.0g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	95%	1.0g	$557.0	2024-06-18
Enamine	EN300-26440236-5.0g	N-[(4-chlorophenyl)methyl]quinazolin-4-amine	70137-93-8	95%	5.0g	$1614.0	2024-06-18